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Compound of Interest

Compound Name: Folic acid methyl ester

Cat. No.: B15390113

Introduction: Folic acid, a synthetic form of the B-vitamin folate, is a critical component in
numerous cellular processes. Its metabolic derivatives are essential cofactors in one-carbon
metabolism, which underpins the synthesis of nucleotides (DNA and RNA), amino acids like
methionine, and the methylation of biological molecules.[1][2] Folic acid methyl ester is a
derivative of folic acid where one or more of the carboxylic acid groups have been converted to
a methyl ester. This modification can alter its solubility, cell permeability, and metabolic
processing, making it a valuable tool for researchers studying folate pathways, developing drug
delivery systems, or investigating cellular methylation processes. This guide provides an
overview of commercially available folic acid methyl ester, its applications, and relevant
metabolic context for researchers, scientists, and drug development professionals.

Commercial Suppliers and Technical Data

Sourcing high-quality reagents is paramount for reproducible research. Folic acid methyl
ester is available from several chemical suppliers, though it is less common than its parent
compound, folic acid, or its biologically active form, L-methylfolate. The following table
summarizes key technical data for Folic Acid Methyl Ester from various suppliers.
Researchers should always consult the lot-specific certificate of analysis for the most accurate

information.
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Molecular o
. Product CAS Molecular . . Solubility
Supplier Weight ( Purity
Name Number Formula & Storage
g/mol )
DMSO:
100
) ) mg/mL.
Folic acid
MedChem 1348988- C20H21N-70O (Not Storage:
methyl 455.42 N
Express 65-7 6 specified) -80°C (6
ester
months),
-20°C (1
month).[3]
DMSO:
100
) ) mg/mL.
Folic acid
) 1348988- C20H21N-7O (Not Storage:
GlpBio methyl 455.42 -
65-7 6 specified) -80°C (6
ester
months),
-20°C (1
month).[4]
Folic acid (Data not
BLD 1348988- C20H21N-O (Not _
methyl 455.42 N readily
Pharm 65-7 6 specified) )
ester available)
Folic acid, 70114-87- C20H21N-O (Not Storage:
TargetMol 455.42 n
methyl 3 6 specified) -20°C.[5]

Note: Purity specifications are often lot-dependent and should be confirmed with the supplier.
The different CAS numbers may refer to different ester forms or isomers.

Experimental Protocols and Methodologies

Detailed, step-by-step experimental protocols for folic acid methyl ester are typically
application-specific and developed within individual research labs. However, a general
workflow for the procurement and use of this compound in a cell culture-based experiment can
be outlined.
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A critical first step in any experiment is the proper handling and preparation of the reagent. This
ensures consistency and minimizes the risk of compound degradation.

Procure Folic Acid
Methyl Ester

Receive and Log
(Lot #, Date, Storage)

Prepare Stock Solution
(e.g., in DMSO)

Aliquot and Store
((_ZOOC o -80°C)) Prepare Cell Cultures

Treat Cells with Working
Solution

Perform Downstream Assay
(e.g., Proliferation, Methylation)

Analyze Data
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Workflow for procurement and use of folic acid methyl ester in cell-based assays.

Methodology for Stock Solution Preparation: Based on supplier data, Folic Acid Methyl Ester
is often soluble in dimethyl sulfoxide (DMSO).[3][4]

o Determine Required Concentration: Calculate the mass of the compound needed to achieve
a desired stock concentration (e.g., 100 mM). Use the molecular weight provided on the
product's technical data sheet.

» Solubilization: Under sterile conditions (e.g., in a biological safety cabinet), add the
appropriate volume of anhydrous DMSO to the vial containing the compound.

e Ensure Complete Dissolution: Vortex thoroughly. Gentle warming (e.g., to 37°C) or
sonication may be required to fully dissolve the compound, as suggested by some suppliers.

[4]

 Sterile Filtration: If the solution is for cell culture use, it is advisable to sterile-filter it through a
0.22 um syringe filter compatible with DMSO.

» Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots to avoid
repeated freeze-thaw cycles. Store these aliquots protected from light at -20°C for short-term
use or -80°C for long-term storage, as recommended.[3][4]

Role in Research and Metabolic Context

Folic acid and its derivatives are central to the one-carbon metabolism pathway. This network is
vital for the synthesis of purines and thymidylate, which are the building blocks of DNA and
RNA, and for the regeneration of methionine, the precursor to the universal methyl donor S-
adenosylmethionine (SAM).[2][6] SAM is used in hundreds of methylation reactions that modify
DNA, RNA, proteins, and lipids.

The diagram below illustrates a simplified view of the folate cycle, showing how different folate
forms are interconverted to carry and transfer one-carbon units.
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Simplified diagram of the folate metabolic cycle and its key outputs.
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Folic acid methyl ester serves as a precursor that can be hydrolyzed intracellularly to release
folic acid, which then enters this cycle. Its esterified form may facilitate passage across cell
membranes, offering a different kinetic profile compared to standard folic acid. This property is
particularly useful in studies aiming to modulate intracellular folate concentrations for
applications in cancer research, neurobiology, or developmental biology.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Folate Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
o 2. researchgate.net [researchgate.net]

o 3. medchemexpress.com [medchemexpress.com]

e 4. glpbio.com [glpbio.com]

e 5. Folic acid, methyl- Immunomart [immunomart.com]

o 6. Toward a better understanding of folate metabolism in health and disease - PMC
[pmc.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [A Technical Guide to Folic Acid Methyl Ester for
Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15390113#commercially-available-folic-acid-methyl-
ester-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15390113?utm_src=pdf-body
https://www.medchemexpress.com/folic-acid-methyl-ester.html
https://www.benchchem.com/product/b15390113?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/pathway/PathBank:SMP0000053
https://www.researchgate.net/figure/The-folate-folic-acid-metabolic-pathways-and-functions-in-mammalian-cells_fig1_241065700
https://www.medchemexpress.com/folic-acid-methyl-ester.html
https://www.glpbio.com/folic-acid-methyl-ester.html
https://immunomart.com/product/folic-acid-methyl/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6363433/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6363433/
https://www.benchchem.com/product/b15390113#commercially-available-folic-acid-methyl-ester-suppliers
https://www.benchchem.com/product/b15390113#commercially-available-folic-acid-methyl-ester-suppliers
https://www.benchchem.com/product/b15390113#commercially-available-folic-acid-methyl-ester-suppliers
https://www.benchchem.com/product/b15390113#commercially-available-folic-acid-methyl-ester-suppliers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15390113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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